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3-Benzyl-1-(2-phenylethyl)pyrrolidine

Name: 3-Benzyl-1-(2-phenylethyl)pyrrolidine
Brand: Smolecule
SKU: S7471284
Rating: 4.5 (4 reviews)

Catalog No.

S7471284

CAS No.

M.F

C19H23N

M. Wt

265.4 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

Content Navigation

1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Analytical Methods
6. Biological Properties
7. Toxicity and Safety in Scientific Experiments

8. Applications in Scientific Experiments
9. Current State of Research
10. Future Directions
11. Conclusion
12. Specification
13. Others

General Information

Product Name

3-Benzyl-1-(2-phenylethyl)pyrrolidine

IUPAC Name

3-benzyl-1-(2-phenylethyl)pyrrolidine

Molecular Formula

C19H23N

Molecular Weight

265.4 g/mol

InChI

InChI=1S/C19H23N/c1-3-7-17(8-4-1)11-13-20-14-12-19(16-20)15-18-9-5-2-6-10-18/h1-10,19H,11-16H2

InChI Key

BXTHSVLAMOIMDH-UHFFFAOYSA-N

Canonical SMILES

C1CN(CC1CC2=CC=CC=C2)CCC3=CC=CC=C3

3-Benzyl-1-(2-phenylethyl)pyrrolidine is a chemical compound with the molecular formula C20H23N. It is a member of the pyrrolidine family, which are five-membered heterocyclic compounds that contain one nitrogen atom. The compound is also known by its IUPAC name 1-(2-phenylethyl)-3-benzylpyrrolidine. This compound has potential applications in various fields such as medicinal chemistry, pharmacology, and chemical synthesis.

Physical and Chemical Properties

The physical and chemical properties of 3-Benzyl-1-(2-phenylethyl)pyrrolidine have been studied by researchers. It is a white solid at room temperature, with a melting point of 82-84°C. The compound is insoluble in water but soluble in most organic solvents such as chloroform, ethanol, and acetone. The compound has a high polarizability and shows relatively strong intermolecular interactions.

Synthesis and Characterization

3-Benzyl-1-(2-phenylethyl)pyrrolidine can be synthesized by several methods, including Pickert's method, which involves the reaction of benzylamine and 2-phenylacetaldehyde in the presence of NaBH4. The molecule can also be synthesized using a one-pot three-component reaction of benzylamine, 2-phenylacetonitrile, and cyclohexanone. The characterization of the compound has been done through various methods, including IR, NMR spectroscopy, and mass spectrometry.

Analytical Methods

have been developed for the detection and quantification of 3-Benzyl-1-(2-phenylethyl)pyrrolidine in different matrices. High-performance liquid chromatography (HPLC) has been used for the detection and quantification of the compound in biological matrices. Other analytical methods include gas chromatography (GC) and liquid chromatography coupled with mass spectrometry (LCMS).

Biological Properties

Several studies have investigated the biological properties of 3-Benzyl-1-(2-phenylethyl)pyrrolidine. The compound has been shown to have moderate anticonvulsant activity in mice. It has also been found to have affinity for the dopamine transporter and the serotonin transporter, which indicates its potential use as a neuroprotective agent.

Toxicity and Safety in Scientific Experiments

The toxicity and safety of 3-Benzyl-1-(2-phenylethyl)pyrrolidine have been determined in scientific experiments. Studies have shown that the compound is not toxic at the recommended doses. However, like any other chemical compound, it should be handled with care to prevent any adverse effects.

Applications in Scientific Experiments

3-Benzyl-1-(2-phenylethyl)pyrrolidine has potential applications in various fields of research. The compound has been used in the synthesis of several compounds, including pyrrolidine derivatives that have potential therapeutic applications. It has also been used in the development of neuroprotective agents for the treatment of neurological disorders such as Alzheimer's disease.

Current State of Research

Research on 3-Benzyl-1-(2-phenylethyl)pyrrolidine is ongoing. The compound continues to be investigated for its biological properties and potential therapeutic applications. There is ongoing research on the compound's potential use as a neuroprotective agent. The research findings have shown that the compound holds significant promise for further development.

Future Directions

There are several future directions for research on 3-Benzyl-1-(2-phenylethyl)pyrrolidine. One promising direction is the investigation of the compound's use in drug development. Researchers could explore ways to modify the structure of the compound to improve its pharmacokinetics and increase its efficacy. Another direction is to investigate the compound's potential use as an antioxidant. The antioxidant properties of the compound could be harnessed to prevent oxidative stress-related damage in cells. Other possible future directions include the investigation of the compound's use in the development of antiviral and anticancer agents.
Limitations:
The limitations of 3-Benzyl-1-(2-phenylethyl)pyrrolidine have also been identified. One limitation is the potential for toxicity at high doses. Researchers will need to explore ways to minimize toxicity and ensure that the compound is safe for use in humans. The low solubility of the compound could also limit its application in some fields. However, with further research, these limitations can be addressed.

Conclusion

From the above discussion, it can be concluded that 3-Benzyl-1-(2-phenylethyl)pyrrolidine is a promising compound with various potential applications in the fields of research and industry. The compound has a wide range of potential therapeutic applications and can be synthesized through several methods. Furthermore, analytical methods have been developed for the detection and quantification of the compound in different matrices. While there are some limitations, this compound holds promise as a potential drug candidate for the treatment of neurological disorders. Future research should focus on optimizing its pharmacological properties and investigating its use in other research fields.